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Fast transport of water inside nanoscale graphitic surfaces, namely carbon nanotubes and graphene, forms the basis of aqueous carbon nanofluidic phenomena for which there are numerous applications in energy and environmental fields. In this tutorial review, we provide the basic principles of nanofluidics using carbon materials. We also address thermodynamic and structural aspects of favourable water confinement between hydrophobic carbon surfaces. We outline the experimental and theoretical history and consider the current status of ultrafast water transport inside carbon nanotubes, together with recent applications of aqueous carbon nanofluidic phenomena for energy generation and energy storage. We briefly discuss the challenges and opportunities for utilization of fast water transport in the graphitic nanoenvironment as a means to offer a clean and sustainable source of energy technology.

Chemoprevention, a relatively new and promising strategy to prevent cancer, is defined as the use of natural dietary compounds and/or synthetic substances to block, inhibit, reverse, or retard the process of carcinogenesis. The chemopreventive effects elicited by these natural dietary compounds are believed to include antioxidative, anti-inflammatory activity, induction of phase II enzymes, apoptosis, and cell cycle arrest. Many mechanisms have been shown to account for the anticarcinogenic actions of natural dietary compounds; attention has recently been focused on intracellular-signaling cascades as common molecular targets for various chemopreventive natural dietary compounds. In this critical review, we will summarize current knowledge on natural dietary compounds that act through the signaling pathways and modulate gene expression to induce detoxifying enzymes, programmed cell death, anti-inflammatory, and anti-proliferative effects, thus providing evidence for these substances in cancer chemopreventive action (128 references).

Multicomponent reactions (MCRs) designated as ABB′ are defined as those reactions that introduce into the final product one molecule of component A and two molecules of component B in a chemo-differentiating manner. This ability to discriminate the incorporation of component B ensures that these processes maintain the advantages of using multicomponent reactions in diversity-oriented molecular construction. Furthermore, they benefit from the fact that only two reagents need to be mixed together. Component B can be therefore considered to be a privileged building block, and the reactions in which it participates, chemo-differentiating multicomponent reactions. Among the reduced set of compounds capable of acting as such building blocks, we discuss the use of ketenes, terminal conjugated alkynoates, enolisable carbonyl compounds, cyclic enol ethers and cyclic enamines.

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Natural enzymes catalyze reactions in their substrate-binding cavities, exhibiting high specificity and efficiency. In an effort to mimic the structure and functionality of enzymes, discrete coordination cages were designed and synthesized. These self-assembled systems have a variety of confined cavities, which have been applied to accelerate conventional reactions, perform substrate-specific reactions, and manipulate regio- and enantio-selectivity. Many coordination cages or cage–catalyst composites have achieved unprecedented results, outperforming their counterparts in different catalytic reactions. This tutorial review summarizes recent developments of coordination cages across three key approaches to coordination cage catalysis: (1) cavity promoted reactions, (2) embedding of active sites in the structure of the cage, and (3) encapsulation of catalysts within the cage. Special emphasis of the review involves (1) introduction of the structure and property of the coordination cage, (2) discussion of the catalytic pathway mediated by the cage, (3) elucidation of the structure–property relationship between the cage and the designated reaction. This work will summarize the recent progress in supramolecular catalysis and attract more researchers to pursue cavity-promoted reactions using discrete coordination cages.

Fabrication of chiral materials and revealing the mechanisms involved in their formation are crucial issues in scientific research. The combination of cooperative self-assembly routes and the chiral templating process favors the formation of inorganic chiral materials with highly ordered mesostructures. This tutorial review highlights the recent research on chiral mesoporous silica (CMS) of hierarchical helical constructions transcribed from organic templates. The rules and mechanisms involved in the synthesis of CMS and related materials, especially the novel expression of chirality and imprinting of helical micellar superstructure by the functional groups immobilized on the mesopore surface, provide us with a deeper insight into the chiral self-assemby process and new strategies for the design and application of chiral materials. This review is addressed to researchers and students interested in chiral chemistry, supramolecular chemistry and mesoporous materials (53 references).

Bioelectrochemical systems (BESs), in which microorganisms are utilized as a self-regenerable catalyst at the anode of an electrochemical cell to directly extract electrical energy from organic matter, have been widely recognized as a promising technology for energy-efficient wastewater treatment or even for net energy generation. However, currently BES performance is constrained by poor cathode reaction kinetics. Thus, there is a strong impetus to improve the cathodic catalysis performance through proper selection and design of catalysts. This review introduces the fundamentals and current development status of various cathodic catalysts (including electrocatalysts, photoelectrocatalysts and bioelectrocatalysts) in BES, identifies their limitations and influential factors, compares their catalytic performances in terms of catalytic efficiency, stability, selectivity, etc., and discusses the possible optimization strategies and future research directions. Special focus is given on the analysis of how the catalytic performance of different catalysts can be improved by fine tuning their physicochemical or physiological properties.

A graphical abstract is available for this content

A graphical abstract is available for this content